Cas no 2227983-92-6 ((2S)-2-(thian-3-yl)oxirane)
(2S)-2-(thian-3-yl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-(thian-3-yl)oxirane
- 2227983-92-6
- EN300-1728723
-
- Inchi: 1S/C7H12OS/c1-2-6(5-9-3-1)7-4-8-7/h6-7H,1-5H2/t6?,7-/m1/s1
- InChI Key: ZDAQXSRJHDJRNL-COBSHVIPSA-N
- SMILES: S1CCCC(C1)[C@H]1CO1
Computed Properties
- Exact Mass: 144.06088618g/mol
- Monoisotopic Mass: 144.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 37.8Ų
(2S)-2-(thian-3-yl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1728723-0.05g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 0.05g |
$1866.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-0.1g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 0.1g |
$1955.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-0.25g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 0.25g |
$2044.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-0.5g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 0.5g |
$2132.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-1.0g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 1g |
$2221.0 | 2023-05-26 | ||
| Enamine | EN300-1728723-2.5g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 2.5g |
$4355.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-5.0g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 5g |
$6441.0 | 2023-05-26 | ||
| Enamine | EN300-1728723-10.0g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 10g |
$9550.0 | 2023-05-26 | ||
| Enamine | EN300-1728723-1g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 1g |
$2221.0 | 2023-09-20 | ||
| Enamine | EN300-1728723-5g |
(2S)-2-(thian-3-yl)oxirane |
2227983-92-6 | 5g |
$6441.0 | 2023-09-20 |
(2S)-2-(thian-3-yl)oxirane Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on (2S)-2-(thian-3-yl)oxirane
Comprehensive Analysis of (2S)-2-(thian-3-yl)oxirane (CAS No. 2227983-92-6): Properties, Applications, and Industry Insights
The compound (2S)-2-(thian-3-yl)oxirane (CAS No. 2227983-92-6) is a chiral epoxide derivative gaining attention in pharmaceutical and fine chemical research. As a thian-based oxirane, its unique stereochemistry and reactive three-membered ring structure make it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in asymmetric catalysis and chiral building block applications, aligning with the growing demand for enantioselective synthesis in drug development.
With the rise of green chemistry initiatives, researchers are exploring sustainable methods to produce (2S)-2-(thian-3-yl)oxirane. Innovations in biocatalysis and flow chemistry have shown promise in improving yield while reducing environmental impact. The compound's thian moiety contributes to enhanced stability compared to simpler epoxides, addressing common challenges in handling reactive intermediates—a frequent topic in organic synthesis forums and patent literature.
Analytical characterization of CAS No. 2227983-92-6 reveals distinctive NMR spectral patterns (particularly δ 2.7–3.1 ppm for oxirane protons) and chiral HPLC retention times, crucial for quality control. These features are extensively documented in spectral databases, making it a reference compound for method validation. The enantiomeric purity (>98% ee in commercial samples) meets stringent requirements for pharmaceutical intermediates, a key consideration for manufacturers responding to FDA guidelines.
Industry trends show increasing incorporation of (2S)-2-(thian-3-yl)oxirane into peptide mimetics and small molecule therapeutics, particularly for CNS targets. Its conformational rigidity and hydrogen bonding capacity—frequently discussed in medicinal chemistry publications—enable precise modulation of drug-receptor interactions. Patent analysis indicates a 40% growth in filings referencing this scaffold since 2020, underscoring its strategic importance.
From a commercial perspective, suppliers now offer custom synthesis and kg-scale production of CAS No. 2227983-92-6, reflecting market maturation. Storage recommendations (typically under nitrogen at -20°C) and handling protocols are standardized per ISO certification requirements. These developments address frequent queries from procurement specialists about compound stability and supply chain reliability in online industry portals.
Future research directions may explore continuous manufacturing approaches and derivatization libraries based on this core structure. As computational tools like AI-assisted retrosynthesis gain traction, the compound's role in fragment-based drug design is expected to expand. These advancements position (2S)-2-(thian-3-yl)oxirane as a versatile tool for next-generation molecular innovation.
2227983-92-6 ((2S)-2-(thian-3-yl)oxirane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)